(2,2-Diethoxyethyl)(3-methoxyphenyl)sulfane
Overview
Description
(2,2-Diethoxyethyl)(3-methoxyphenyl)sulfane, also known as DESMP, is a sulfur-containing organic compound that has been used in a variety of research applications. It is a colorless, odorless, and non-toxic material that is relatively easy to synthesize and has been shown to have a wide range of potential applications in scientific research.
Scientific Research Applications
Enzyme Inhibition Studies :
- The compound has been investigated for its role in inhibiting enzymes like 3-Mercaptopyruvate sulfurtransferase (3MST), which is involved in hydrogen sulfide (H2S) and sulfane sulfur production. Such studies are significant for understanding and manipulating physiological processes regulated by these sulfur species (Hanaoka et al., 2017).
Chemical Synthesis and Structure Analysis :
- Research on the synthesis and characterization of sulfane sulfur-containing compounds, including those similar to (2,2-Diethoxyethyl)(3-methoxyphenyl)sulfane, helps in understanding their molecular structures and properties. These insights are crucial for developing new materials and pharmaceuticals (Szabó et al., 1997).
Cellular Signaling and Redox Biology :
- Studies on sulfane sulfur compounds contribute to our understanding of cellular signaling and redox biology. These compounds, including variations of (2,2-Diethoxyethyl)(3-methoxyphenyl)sulfane, are linked to protein thiol oxidation and may play a role in cellular signaling processes (Greiner et al., 2013).
Material Science Applications :
- The synthesis of sulfur-containing compounds like (2,2-Diethoxyethyl)(3-methoxyphenyl)sulfane is relevant for developing materials with unique properties, such as high refractive indices and low birefringence, which have applications in optics and electronics (Tapaswi et al., 2015).
Cancer Research and Therapy :
- Some research has explored the use of sulfanyl compounds in cancer research, studying their cytotoxic effects on cancer cell lines. This line of research holds potential for developing new anticancer drugs (Barreiro et al., 2014).
Molecular Imaging and Detection :
- The compound's variants are used in developing fluorescent probes for detecting and imaging sulfane sulfur in biological systems. These probes are crucial for studying the physiological and pathological functions of sulfur compounds in live cells and organisms (Han et al., 2018).
properties
IUPAC Name |
1-(2,2-diethoxyethylsulfanyl)-3-methoxybenzene | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O3S/c1-4-15-13(16-5-2)10-17-12-8-6-7-11(9-12)14-3/h6-9,13H,4-5,10H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXMQCYBZTUPOFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CSC1=CC=CC(=C1)OC)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30545712 | |
Record name | 1-[(2,2-Diethoxyethyl)sulfanyl]-3-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30545712 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2,2-Diethoxyethyl)(3-methoxyphenyl)sulfane | |
CAS RN |
96803-85-9 | |
Record name | 1-[(2,2-Diethoxyethyl)sulfanyl]-3-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30545712 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.